Cas no 1261892-34-5 (5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid)

5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid structure
1261892-34-5 structure
Product Name:5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
CAS No:1261892-34-5
MF:C16H15NO5
MW:301.294004678726
CID:2761679
PubChem ID:53224103
Update Time:2025-04-21

5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261892-34-5
    • MFCD18318185
    • 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
    • 5-[4-(Ethoxycarbonyl)phenyl]-2-methoxypyridine-3-carboxylic acid
    • DTXSID70688091
    • 5-(4-ETHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(4-Ethoxycarbonylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C16H15NO5/c1-3-22-16(20)11-6-4-10(5-7-11)12-8-13(15(18)19)14(21-2)17-9-12/h4-9H,3H2,1-2H3,(H,18,19)
    • InChI Key: AKGAUZKQHJKKRY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)OC)=O

Computed Properties

  • Exact Mass: 301.09502258Da
  • Monoisotopic Mass: 301.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 85.7Ų
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